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Compound of Interest

Compound Name: Propionyl chloride

Cat. No.: B048189

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the physical properties of propionyl
chloride, specifically its boiling point and density. The following sections present quantitative
data, detailed experimental protocols for the determination of these properties, and a logical
diagram illustrating the influential factors on the boiling point and density of organic
compounds.

Core Physical Properties of Propionyl Chloride

Propionyl chloride is a colorless liquid with a pungent odor.[1] It is a key reagent in organic
synthesis, utilized for introducing the propionyl group into various molecules, including
pharmaceuticals and dyes.[1] The precise physical characteristics of propionyl chloride are
critical for its handling, application in chemical reactions, and for purification processes.

The quantitative physical properties of propionyl chloride are summarized in the table below
for easy reference and comparison.
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Property Value Notes

at standard atmospheric

Boiling Point 77-79 °C oressure (it)[2][3]
80 °C

81-82 °C [1]

Density 1.059 g/mL at 20 °C[2]

1.059 g/mL at 25 °C (lit.)[3]

1.07 g/cm?3 [1]

Melting Point -94 °C [2]

Vapor Density 3.2 (vs ain)|[2]
Refractive Index n20/D 1.404 (lit)[21[3]

Flash Point 53 °F [2][3]

Experimental Protocols

The accurate determination of boiling point and density is fundamental in the characterization
of chemical substances. The following are detailed methodologies for these measurements.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[4] Several methods can be employed for its determination,
with the choice often depending on the sample volume available.

1. Micro-Boiling Point Determination (Thiele Tube Method)
This method is suitable when only a small amount of the liquid sample is available.[5]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,
heating source (Bunsen burner or oil bath), and mineral oll.

e Procedure:
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o A small amount of the liquid sample is placed in a small test tube.

o A capillary tube, sealed at one end, is placed inside the test tube with its open end
submerged in the liquid.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in a Thiele tube filled with mineral oil.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.[5]

o As the liquid approaches its boiling point, a stream of bubbles will emerge from the open
end of the capillary tube.[6]

o Heating is discontinued when a steady stream of bubbles is observed.

o The liquid is allowed to cool. The temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[6]

2. Simple Distillation Method

For larger volumes of liquid, simple distillation provides an accurate measurement of the boiling
point.[7]

» Apparatus: Distilling flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o Avolume of the liquid (at least 5 mL) is placed in the distilling flask along with a few boiling
chips to ensure smooth boiling.[4]

o The distillation apparatus is assembled, with the thermometer bulb positioned just below
the side arm of the distilling flask to accurately measure the temperature of the vapor.

o The liquid is heated to boiling.
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o As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into
the condenser where it liquefies.

o The temperature is recorded when it becomes constant. This stable temperature reading
during the distillation of a pure liquid is its boiling point.[5][7]

Determination of Density

Density is the mass of a substance per unit volume.[8]

o Apparatus: A digital balance, and a volumetric container (e.g., a graduated cylinder, pipette,
or pycnometer/density bottle). For higher accuracy, a pipette or pycnometer is preferred over
a measuring cylinder.[9][10]

e Procedure:
o The mass of the clean, dry volumetric container is measured and recorded (m1).[9]

o A precise volume of the liquid is transferred into the container. For a pipette, this would be
its calibrated volume. For a graduated cylinder, the volume is read from the bottom of the
meniscus at eye level to avoid parallax error.[9]

o The container with the liquid is weighed, and the mass is recorded (m2).[9]

o The mass of the liquid (m) is calculated by subtracting the mass of the empty container
from the mass of the filled container (m = m2 - m1).

o The density (p) is then calculated using the formula: p = m/V, where V is the volume of
the liquid.[9]

o For improved accuracy, the measurements should be repeated, and an average density
should be calculated.[9] It is also important to control the temperature, as the volume of a
liquid can change with temperature.[11]

Factors Influencing Physical Properties

The boiling point and density of an organic compound like propionyl chloride are influenced
by several molecular and intermolecular factors. The following diagram illustrates these
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Caption: Factors influencing the boiling point and density of organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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